Cas no 1004218-87-4 (2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate)

• Product Name: 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate
• CAS No: 1004218-87-4
• MF: C₁₉H₁₉ClN₂O₅S
• MW: 422.882562875748
• CID: 5449696
• PubChem ID: 2645523
• Update Time: 2025-07-25

2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1004218-87-4
• 2-OXO-2-[4-(PIPERIDINE-1-SULFONYL)PHENYL]ETHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• [2-oxo-2-(4-piperidin-1-ylsulfonylphenyl)ethyl] 6-chloropyridine-3-carboxylate
• AKOS007944377
• Z18369817
• EN300-26606769
• 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate

• Inchi： 1S/C19H19ClN2O5S/c20-18-9-6-15(12-21-18)19(24)27-13-17(23)14-4-7-16(8-5-14)28(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2
• InChI Key： NQUMWBMTWYXXAP-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OCC(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 422.0703206g/mol
• Monoisotopic Mass: 422.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.7±65.0 °C(Predicted)
• pka: -2.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate

Comprehensive Analysis of 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate (CAS No. 1004218-87-4)

In the realm of organic chemistry and pharmaceutical research, 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate (CAS No. 1004218-87-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidinylsulfonyl and pyridinecarboxylate moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The molecular structure of 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate combines a sulfonyl linker with a chloropyridine core, which enhances its binding affinity to biological targets. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in precision medicine. For instance, its 6-chloro-3-pyridinecarboxylate group is often leveraged to modulate protein-protein interactions, a key focus area in oncology and neurology research.

From a synthetic chemistry perspective, the CAS No. 1004218-87-4 compound exemplifies advancements in heterocyclic chemistry. Its piperidine ring contributes to improved pharmacokinetic properties, such as solubility and metabolic stability—factors highly sought after in drug development. Industry experts frequently discuss its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic routes.

In analytical applications, 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate is often analyzed via HPLC and mass spectrometry to ensure purity and structural integrity. These techniques are pivotal for quality control in pharmaceutical manufacturing, another trending subject among researchers and manufacturers. The compound’s UV absorption profile also makes it suitable for photochemical studies, a niche yet growing field.

Beyond its scientific merits, this compound addresses frequently searched queries like "sulfonyl-based drug intermediates" and "chloropyridine derivatives in medicine." Its relevance to AI-driven drug discovery platforms further amplifies its appeal, as computational models increasingly predict its utility in structure-activity relationship (SAR) studies. Such interdisciplinary connections underscore its versatility.

To summarize, 2-Oxo-2-[4-(1-piperidinylsulfonyl)phenyl]ethyl 6-chloro-3-pyridinecarboxylate (CAS No. 1004218-87-4) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from enzyme inhibition to material science—make it a compound of enduring interest in both academic and industrial settings. As research evolves, its role in addressing unmet medical needs and sustainable chemistry challenges will likely expand.